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Compound of Interest

Compound Name: Acid Red 186

Cat. No.: B1585011 Get Quote

An In-depth Technical Guide to the Chemical Properties of Acid Red 186

This document provides a comprehensive technical overview of the chemical and physical

properties of Acid Red 186 (C.I. 18810), intended for researchers, scientists, and professionals

in drug development and related fields. It covers the dye's identity, physicochemical

characteristics, synthesis, and toxicological profile, presenting data in a structured format.

Chemical Identity
Acid Red 186 is a metallized monoazo acid dye.[1] It exists as a chromium complex, which is

formed during its manufacturing process.[1] The dye is identified by several names and registry

numbers, crucial for accurate sourcing and regulatory compliance.

Table 1: Chemical Identifiers for Acid Red 186
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Identifier Value Reference

C.I. Name Acid Red 186 [1]

C.I. Number 18810 [2][3][4]

CAS Number 52677-44-8 [1][2][3][5]

EINECS Number 258-095-1 [6]

Chemical Class Monoazo, Metal Complex [1][4][7]

Molecular Formula
C₂₀H₁₂CrN₄NaO₈S₂

(Chromium Complex)
[6][8]

C₂₀H₁₄N₄Na₂O₈S₂ (Sodium

Salt Precursor)
[1][2][3]

Molecular Weight
575.44 g/mol (Chromium

Complex)
[6][8]

548.46 g/mol (Sodium Salt

Precursor)
[1][2][3]

| Synonyms | Acid Complex Pink BN, Weak Acid Complex Pink BN, Acid Red PBE, Akacid Pink

BNA 200%, Palatine Fast Pink BN |[2][3] |

Physicochemical Properties
Acid Red 186 presents as a purplish-red powder.[1][2] Its properties, such as solubility and

stability, are critical for its application in various industrial processes, including textile dyeing,

leather processing, and ink manufacturing.[9]

Table 2: Physicochemical Properties of Acid Red 186
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Property Value Reference

Physical Form
Purplish-red to red
crystalline powder

[2][4][9]

Hue (in solution) Bluish-pink [4][5]

Solubility

Soluble in water; Slightly

soluble in ethanol and

acetone; Insoluble in toluene

[1][2][5]

Melting Point >300°C [9]

Density 1.5 g/cm³ [9]

pH Stability
Expected to be most stable in

the pH range of 5-13
[5]

| Behavior in Acid | In concentrated sulfuric acid, it appears as palm-colored, turning pink upon

dilution |[1][2] |

Fastness Properties
The dye's resistance to various environmental factors is crucial for its performance, particularly

in the textile industry.

Table 3: Fastness Properties of Acid Red 186 on Wool

Test AATCC Standard ISO Standard Reference

Light Fastness 6 (Scale of 1-8) 5-6 (Scale of 1-8) [1][5]

Soaping

(Stain/Fading)
3-4 / - 4 / - [1][2]

Perspiration Fastness

(Stain/Fading)
3 / 2 3 / 4 [1][2]

| Oxygen Bleaching | - / 2 | - / 4-5 |[1][2] |
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Experimental Protocols
Synthesis of Acid Red 186
The manufacturing of Acid Red 186 involves a multi-step chemical process, beginning with

diazotization, followed by azo coupling and subsequent metallization with a chromium salt.

Methodology:

Diazotization: 4-Amino-3-hydroxynaphthalene-1-sulfonic acid is diazotized.

Azo Coupling: The resulting diazonium salt is coupled with 1-(3-Sulfophenyl)-3-methyl-5-

pyrazolone.

Metallization: The resulting azo dye is transformed into its chromium complex by heating it in

an aqueous solution with formic acid chromium at 125°C for 3 to 5 hours.[1]
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Metallization

4-Amino-3-hydroxy-
naphthalene-1-sulfonic acid

Diazonium Salt

Reaction

Diazotizing Agent
(e.g., NaNO2, HCl)

Azo Dye Precursor

Coupling Reaction

1-(3-Sulfophenyl)-3-methyl-
5-pyrazolone

Acid Red 186
(Chromium Complex)

Heating at 125°C
(3-5 hours)

Formic Acid Chromium

Click to download full resolution via product page

Caption: Synthesis workflow for Acid Red 186.

Property Determination Protocols
Detailed experimental protocols for determining the physicochemical properties listed in Table 2

and Table 3 (e.g., solubility, melting point, fastness tests) are not explicitly detailed in the cited

literature. These properties are typically determined using standardized methods from

organizations such as the American Association of Textile Chemists and Colorists (AATCC) or

the International Organization for Standardization (ISO).
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Toxicological Profile
The toxicological data for Acid Red 186 is limited. Studies were conducted on a formulation

(Acid Red HT 3728) containing 50-60% of the active chemical.[10] Like many synthetic azo

dyes, concerns about potential health effects exist, though specific data for this compound is

sparse.[11][12]

Table 4: Acute Toxicity of a Product Containing 50-60% Acid Red 186

Test Species Method Result
Observatio
ns

Reference

Acute Oral

Toxicity
Rat

OECD TG
401

LD₅₀ > 2000
mg/kg

Piloerection
, hunched
posture,
dyspnoea,
and
reduced
locomotor
activity
were
observed.
All animals
recovered
within 6
days.

[10]

| Acute Dermal Toxicity| Rat | OECD TG 402 | LD₅₀ > 2000 mg/kg | Local erythema was

observed. Females also developed necrosis. All animals recovered within 10 days. |[10] |

The substance was determined to be of low acute oral and dermal toxicity in rats.[10] The

notified chemical contains strongly acidic sulfonate groups, which will be ionized at

environmentally relevant pH levels, and it exhibits very low fat solubility.[10]

Applications
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Acid Red 186 is a versatile dye used across several industries. Its primary applications

include:

Textile Industry: Dyeing and printing on protein-based fibers such as wool and silk, as well as

synthetic fibers like polyamide (nylon).[1][9]

Leather Industry: Coloring of leather goods.[1][5][9]

Other Applications: Used in the formulation of industrial cleaning products, soaps,

detergents, water-soluble adhesives, and inks.[5][9]

The logical workflow for its primary application in dyeing involves preparing a dye bath and

immersing the substrate under controlled conditions.

Weighing & Mixing
(Powdered Dye)

Preparation of
Aqueous Dye Bath

Immersion of Substrate
(Wool, Silk, Nylon)

Acid Dyeing Process
(Controlled pH & Temp) Rinsing & Drying Colored Product

Click to download full resolution via product page

Caption: General application workflow for Acid Red 186 in textile dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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